Cas no 2171236-78-3 (2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-fluorobenzoic acid)

• Product Name: 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-fluorobenzoic acid
• CAS No: 2171236-78-3
• MF: C₂₇H₂₅FN₂O₅
• MW: 476.496210813522
• CID: 6362038
• PubChem ID: 165536732
• Update Time: 2025-10-30

2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-fluorobenzoic acid
• 2171236-78-3
• 2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-fluorobenzoic acid
• EN300-1511324

• Inchi： 1S/C27H25FN2O5/c1-2-8-23(25(31)30-24-20(26(32)33)13-7-14-22(24)28)29-27(34)35-15-21-18-11-5-3-9-16(18)17-10-4-6-12-19(17)21/h3-7,9-14,21,23H,2,8,15H2,1H3,(H,29,34)(H,30,31)(H,32,33)/t23-/m0/s1
• InChI Key： KHVHJOMELQYCEO-QHCPKHFHSA-N
• SMILES： FC1=CC=CC(C(=O)O)=C1NC([C@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 476.17475006g/mol
• Monoisotopic Mass: 476.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-fluorobenzoic acid

Introduction to 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-fluorobenzoic acid (CAS No. 2171236-78-3)

2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-fluorobenzoic acid, identified by the CAS number 2171236-78-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its intricate structure, which includes a fluorinated benzoic acid moiety linked to an amino-pentanoic acid segment. The presence of a fluorenylmethoxycarbonyl (Fmoc) protecting group further enhances its utility in synthetic chemistry and drug development.

The structural composition of this compound makes it a valuable intermediate in the synthesis of more complex pharmaceutical agents. Specifically, the Fmoc group is widely employed in peptide synthesis as an amino acid protecting group, ensuring selective modification during chemical reactions. The incorporation of a fluorine atom at the 3-position of the benzoic acid ring introduces unique electronic and steric properties, which can influence the compound's solubility, metabolic stability, and binding affinity to biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. The fluorine atom can modulate pharmacokinetic properties, such as blood-brain barrier penetration and metabolic clearance, making such compounds particularly attractive for developing treatments targeting neurological disorders. In particular, studies have demonstrated that fluorinated benzoic acids exhibit enhanced binding affinity to certain enzymes and receptors, potentially leading to improved therapeutic efficacy.

The (9H-fluoren-9-yl)methoxycarbonyl moiety in this compound serves as a critical functional group for further derivatization. This part of the molecule not only provides a stable handle for chemical manipulation but also contributes to the overall lipophilicity of the compound, which is a crucial factor in drug formulation. The combination of these features makes 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-fluorobenzoic acid a versatile building block for designing novel therapeutic agents.

Current research in synthetic organic chemistry has been exploring innovative methods for constructing complex molecules with high precision. The use of chiral auxiliaries, such as those present in this compound's configuration at the 2S-position, allows for the synthesis of enantiomerically pure compounds, which are often required for optimal biological activity. This level of structural control is essential for developing drugs with minimal side effects and maximal therapeutic benefit.

The pharmaceutical industry has shown particular interest in fluorinated benzoic acids due to their potential applications in treating inflammatory diseases, cancer, and infectious disorders. For instance, modifications to the benzoic acid scaffold have led to the discovery of compounds with anti-inflammatory properties by inhibiting key enzymes like cyclooxygenase (COX). Additionally, fluorine-containing molecules have been investigated for their ability to enhance drug delivery systems, including targeted nanoparticles and prodrugs.

In terms of synthetic pathways, 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-fluorobenzoic acid can be synthesized through multi-step reactions involving condensation, protection-deprotection cycles, and functional group transformations. The availability of high-quality starting materials and advanced catalytic systems has enabled chemists to optimize these synthetic routes for scalability and cost-effectiveness. Such advancements are vital for translating laboratory discoveries into commercially viable pharmaceutical products.

The role of computational chemistry in designing and optimizing molecules like this one cannot be overstated. Molecular modeling techniques allow researchers to predict binding interactions between the compound and biological targets with remarkable accuracy. By leveraging these tools, scientists can fine-tune the structure of 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-fluorobenzoic acid to improve its pharmacological profile before undertaking costly wet-lab experiments.

Future directions in research may focus on exploring derivatives of this compound that exhibit enhanced bioavailability or reduced toxicity. For example, modifications to the fluorine substituent or the fluorenylmethoxycarbonyl group could lead to novel analogs with improved pharmacokinetic properties. Additionally, investigating the compound's interactions with specific proteins or nucleic acids may uncover new therapeutic applications.

The growing emphasis on green chemistry principles also influences how such compounds are synthesized and utilized. Efforts are being made to develop more sustainable synthetic methods that minimize waste and reduce energy consumption. This aligns with broader industry trends toward environmentally responsible drug development practices.

In conclusion,2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-fluorobenzoic acid (CAS No. 2171236-78-3) represents a significant advancement in pharmaceutical chemistry due to its complex structure and versatile applications. Its role as an intermediate in drug synthesis underscores its importance in developing next-generation therapeutics targeting various diseases. As research continues to evolve, this compound will likely remain at the forefront of medicinal chemistry innovation.